Cas no 1334488-56-0 (3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one
• CAS No: 1334488-56-0
• MF: C₁₃H₁₂BrNO₃S
• MW: 342.208281517029
• CID: 5178598
• PubChem ID: 53043453
• Update Time: 2025-10-30

3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-bromophenyl)sulfonyl)-4,6-dimethylpyridin-2(1H)-one
• 3-(4-bromophenyl)sulfonyl-4,6-dimethyl-1H-pyridin-2-one
• 3-[(4-bromophenyl)sulfonyl]-4,6-dimethylpyridin-2(1H)-one
• 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-[(4-bromophenyl)sulfonyl]-4,6-dimethyl-

• Inchi： 1S/C13H12BrNO3S/c1-8-7-9(2)15-13(16)12(8)19(17,18)11-5-3-10(14)4-6-11/h3-7H,1-2H3,(H,15,16)
• InChI Key： CTYWLYVDAKKXGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C(NC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 549
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one

Introduction to 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 1334488-56-0)

3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1334488-56-0, belongs to the class of dihydropyridones, which are known for their broad spectrum of biological activities. The presence of a 4-bromobenzenesulfonyl group and dimethyl substituents in its molecular structure contributes to its distinct chemical reactivity and potential applications in drug discovery and development.

The 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one molecule exhibits a complex interplay of electronic and steric effects, making it a versatile scaffold for medicinal chemists. The sulfonyl group at the 3-position enhances the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions, while the dimethyl groups at the 4- and 6-positions provide steric hindrance that can modulate binding affinity. These structural features have been leveraged in recent studies to develop novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on exploiting the pharmacological potential of dihydropyridone derivatives. The 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one compound has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory pathways. Preliminary studies suggest that this molecule may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) and lipoxygenase enzymes. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

Moreover, the sulfonyl moiety in the compound's structure has been shown to enhance metabolic stability, a critical factor in drug design. This stability is essential for ensuring that the active pharmaceutical ingredient (API) remains intact during absorption, distribution, metabolism, and excretion (ADME) processes. The dimethyl substituents further contribute to metabolic resilience by reducing susceptibility to enzymatic degradation. These characteristics make 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one an attractive candidate for further development into a lead compound for novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify how 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of 3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as sulfonylation and methylation. The use of advanced catalytic systems has improved the efficiency of these synthetic routes while minimizing side reactions.

In conclusion,3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 1334488-56-0) represents a promising scaffold for developing novel pharmaceutical agents with significant therapeutic potential. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,3-(4-bromobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.